Cas no 96027-03-1 (O(4)-Ethylthymidine 5'-triphosphate)

• Product name: O(4)-Ethylthymidine 5'-triphosphate
• CAS No: 96027-03-1
• MF: C₁₂H₂₁N₂O₁₄P₃
• MW: 510.221426725388
• CID: 808275

O(4)-Ethylthymidine 5'-triphosphate Chemical and Physical Properties

Names and Identifiers

• Thymidine5'-(tetrahydrogen triphosphate), 4-O-ethyl- (9CI)
• O(4)-ethylthymidine 5'-triphosphate
• 4-ET-Ttp
• 1-[2-Deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-4-ethoxy-5-methylpyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 1-(2-deoxy-5-O-(hydroxy((hydroxy(phosphonooxy)phosphinyl)oxy)phosphinyl)-beta-D-erythro-pentofuranosyl)-4-ethoxy-5-methyl-
• O(4)-Ethylthymidine 5'-triphosphate

• Inchi： 1S/C12H21N2O14P3/c1-3-24-11-7(2)5-14(12(16)13-11)10-4-8(15)9(26-10)6-25-30(20,21)28-31(22,23)27-29(17,18)19/h5,8-10,15H,3-4,6H2,1-2H3,(H,20,21)(H,22,23)(H2,17,18,19)/t8-,9+,10+/m0/s1
• InChI Key： BKPIEXSGCJRDDJ-IVZWLZJFSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C(N=C(C(C)=C2)OCC)=O)O1)O

Computed Properties

• Exact Mass: 510.020563
• Monoisotopic Mass: 510.020563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 231

Experimental Properties

• Density: 2.02
• Boiling Point: 755.7°Cat760mmHg
• Flash Point: 410.8°C
• Refractive Index: 1.675